(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride
Overview
Description
(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride, also known as TH-PVP, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. It is a potent psychoactive drug that has gained popularity in the recreational drug market. However, TH-PVP has also garnered attention in the scientific community due to its potential use in research.
Mechanism of Action
(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride acts as a potent dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine by neurons in the brain. This leads to an increase in dopamine levels, which can lead to a variety of effects, including increased alertness, euphoria, and addiction.
Biochemical and Physiological Effects:
(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to a variety of effects, including increased alertness, euphoria, and addiction. It has also been shown to increase heart rate and blood pressure, which can lead to cardiovascular problems.
Advantages and Limitations for Lab Experiments
(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride has advantages and limitations for lab experiments. One advantage is that it is a potent dopamine reuptake inhibitor, which can be useful in studying the effects of dopamine on the central nervous system. However, one limitation is that it has potential for abuse, which can make it difficult to use in a laboratory setting.
Future Directions
There are many future directions for research on (R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride. One direction is to study its effects on different neurotransmitter systems in the brain. Another direction is to study its potential for use in treating addiction. Additionally, there is a need for more research on the safety and potential side effects of (R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride.
Scientific Research Applications
(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a potent dopamine reuptake inhibitor, which can lead to increased dopamine levels in the brain. This increase in dopamine levels can lead to a variety of effects, including increased alertness, euphoria, and addiction.
properties
IUPAC Name |
2-[[(3R)-pyrrolidin-3-yl]amino]-1-thiophen-2-ylethanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2OS.ClH/c13-9(10-2-1-5-14-10)7-12-8-3-4-11-6-8;/h1-2,5,8,11-12H,3-4,6-7H2;1H/t8-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEZHZTIBAIAOJH-DDWIOCJRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1NCC(=O)C2=CC=CS2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]1NCC(=O)C2=CC=CS2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-(pyrrolidin-3-ylamino)-1-(thiophen-2-yl)ethanone hydrochloride | |
CAS RN |
1421049-60-6 |
Source
|
| Record name | Ethanone, 2-[(3R)-3-pyrrolidinylamino]-1-(2-thienyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1421049-60-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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